Cas no 55450-48-1 (11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-)

• Product Name: 11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
• CAS No: 55450-48-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 351866
• Update Time: 2024-01-28

11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties

Names and Identifiers

• 11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-

• Inchi： 1S/C12H16N2O/c15-12-9-5-1-2-6-10(9)13-11-7-3-4-8-14(11)12/h1-8H2
• InChI Key： QXWQPROQZDHELH-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)N2CCCCC=12

Computed Properties

• Exact Mass: 204.12638

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 168-170 °C(Solv: acetone (67-64-1); hexane (110-54-3))
• Boiling Point: 346.8±25.0 °C(Predicted)
• PSA: 32.67
• pka: 3.70±0.20(Predicted)